Cas no 1261934-83-1 (5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol)

• Product Name: 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol
• CAS No: 1261934-83-1
• MF: C₁₅H₁₃FO₃
• MW: 260.260328054428
• MDL: MFCD18313412
• CID: 2764505
• PubChem ID: 53219105
• Update Time: 2025-06-12

5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• DTXSID30683981
• 1261934-83-1
• 5-(2-FLUORO-5-METHOXYCARBONYLPHENYL)-2-METHYLPHENOL
• Methyl 6-fluoro-3'-hydroxy-4'-methyl[1,1'-biphenyl]-3-carboxylate
• 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol, 95%
• MFCD18313412
• 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol

• MDL： MFCD18313412
• Inchi： 1S/C15H13FO3/c1-9-3-4-10(8-14(9)17)12-7-11(15(18)19-2)5-6-13(12)16/h3-8,17H,1-2H3
• InChI Key： CTXXDYZZVUUWGX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C=C1C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 260.08487243Da
• Monoisotopic Mass: 260.08487243Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol

Introduction to 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol (CAS No. 1261934-83-1)

5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1261934-83-1, represents a unique structural motif that combines a fluoro-substituted aromatic ring with a methoxycarbonyl group, alongside a methylphenol moiety. The presence of these specific functional groups imparts distinct chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.

The molecular structure of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol consists of a benzene ring substituted at the 2-position with a fluorine atom, at the 5-position with a methoxycarbonyl group, and at the 2-position with a methyl group. This arrangement creates a molecule with multiple sites for interaction with biological targets, which is a key consideration in drug design. The fluoro-substituent, in particular, is known to enhance metabolic stability and binding affinity, while the methoxycarbonyl group can contribute to lipophilicity and solubility profiles.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that leverage fluorinated aromatic compounds due to their favorable pharmacokinetic properties. Studies have demonstrated that fluorine atoms can modulate the electronic and steric properties of molecules, leading to improved bioavailability and efficacy. The incorporation of a fluoro-substituent into 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol suggests potential applications in the design of drugs targeting various therapeutic areas, including oncology, immunology, and central nervous system disorders.

The methoxycarbonyl group in this compound also plays a crucial role in its chemical behavior. This functionality can participate in hydrogen bonding interactions, both as a donor and an acceptor, which is essential for binding to biological macromolecules. Additionally, the methoxycarbonyl group can influence the molecule's solubility in both polar and non-polar environments, making it adaptable for formulation into different drug delivery systems.

Recent research has highlighted the importance of understanding the impact of substituents on molecular interactions at the atomic level. Computational studies using molecular modeling techniques have been instrumental in predicting how modifications to the structure of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol can affect its binding affinity to target proteins. These studies have revealed that subtle changes in the positioning or type of substituents can significantly alter the pharmacological profile of the compound.

In the context of drug discovery, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol serves as a valuable scaffold for generating analogs with enhanced biological activity. By systematically varying one or more substituents, researchers can explore a wide spectrum of chemical space and identify lead compounds with optimized properties. This approach has been successfully applied in the development of kinase inhibitors, where fluorinated aromatic moieties have been shown to improve selectivity and potency.

The synthesis of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct this molecule with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the aromatic rings and other functional groups. Additionally, protecting group strategies are often employed to ensure that each functional moiety is introduced at the appropriate stage during synthesis.

Evaluation of the pharmacological properties of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol has revealed promising results in preclinical studies. In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain enzymes relevant to inflammatory pathways. Furthermore, animal models have shown that it can modulate immune responses without significant side effects. These findings suggest that further investigation is warranted to explore its potential as a therapeutic agent.

The development of new drugs is often hampered by issues related to drug resistance and off-target effects. The unique structural features of 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol, including its fluorinated aromatic ring and methoxycarbonyl group, may offer advantages in overcoming these challenges. By fine-tuning the molecular structure through rational drug design principles, it may be possible to create derivatives with improved selectivity and reduced toxicity.

In conclusion, 5-(2-Fluoro-5-methoxycarbonylphenyl)-2-methylphenol (CAS No. 1261934-83-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural composition and favorable chemical properties make it an attractive candidate for further exploration in drug discovery programs. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies for various diseases.